Cas no 1166394-91-7 ((R)-tert-Butyl 4-(4-hydroxybutyl)-2,2-dimethyloxazolidine-3-carboxylate)

(R)-tert-Butyl 4-(4-hydroxybutyl)-2,2-dimethyloxazolidine-3-carboxylate is a chiral oxazolidine derivative widely used as an intermediate in organic synthesis and pharmaceutical applications. Its key advantages include high stereochemical purity, which is critical for asymmetric synthesis, and the presence of both hydroxyl and protected amine functionalities, enabling versatile derivatization. The tert-butyloxycarbonyl (Boc) group offers stability under various reaction conditions while allowing selective deprotection when needed. The compound’s rigid oxazolidine ring enhances stereocontrol in subsequent reactions. Its well-defined structure and reactivity make it valuable for constructing complex molecules, particularly in medicinal chemistry and peptidomimetics. Proper handling under inert conditions is recommended to preserve its integrity.

(R)-tert-Butyl 4-(4-hydroxybutyl)-2,2-dimethyloxazolidine-3-carboxylate structure

1166394-91-7 structure

Product Name:(R)-tert-Butyl 4-(4-hydroxybutyl)-2,2-dimethyloxazolidine-3-carboxylate

CAS No:1166394-91-7

MF:C₁₄H₂₇NO₄

MW:273.368484735489

CID:835765

PubChem ID:70264911

Update Time:2025-10-17

(R)-tert-Butyl 4-(4-hydroxybutyl)-2,2-dimethyloxazolidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

- (R)-tert-Butyl 4-(4-hydroxybutyl)-2,2-dimethyloxazolidine-3-carboxylate
- 3-Oxazolidinecarboxylic acid, 4-(4-hydroxybutyl)-2,2-dimethyl-, 1,1-dimethylethyl ester, (4S)-
- tert-butyl (4R)-4-(4-hydroxybutyl)-2,2-dimethyl-1,3-oxazolidine-3-carboxylate
- DB-336285
- DTXSID70741776
- (R)-tert-Butyl4-(4-hydroxybutyl)-2,2-dimethyloxazolidine-3-carboxylate
- 1166394-91-7
- tert-butyl (R)-4-(4-hydroxybutyl)-2,2-dimethyloxazolidine-3-carboxylate
- SCHEMBL8053046
- MDL： MFCD18206972
- Inchi： 1S/C14H27NO4/c1-13(2,3)19-12(17)15-11(8-6-7-9-16)10-18-14(15,4)5/h11,16H,6-10H2,1-5H3/t11-/m1/s1
- InChI Key： IUEGFZKWBYFGLB-LLVKDONJSA-N
- SMILES： O1C[C@@H](CCCCO)N(C(=O)OC(C)(C)C)C1(C)C

Computed Properties

Exact Mass: 273.19400834g/mol
Monoisotopic Mass: 273.19400834g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 19
Rotatable Bond Count: 6
Complexity: 309
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.9
Topological Polar Surface Area: 59Å²

(R)-tert-Butyl 4-(4-hydroxybutyl)-2,2-dimethyloxazolidine-3-carboxylate Security Information

Storage Condition：Sealed in dry,2-8°C

(R)-tert-Butyl 4-(4-hydroxybutyl)-2,2-dimethyloxazolidine-3-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM191303-1g	tert-butyl (R)-4-(4-hydroxybutyl)-2,2-dimethyloxazolidine-3-carboxylate	1166394-91-7	95%	1g	$580	2021-08-05
Chemenu	CM191303-1g	tert-butyl (R)-4-(4-hydroxybutyl)-2,2-dimethyloxazolidine-3-carboxylate	1166394-91-7	95%	1g	$541	2023-03-06
Ambeed	A529057-1g	(R)-tert-Butyl 4-(4-hydroxybutyl)-2,2-dimethyloxazolidine-3-carboxylate	1166394-91-7	95+%	1g	$510.0	2024-04-26
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1075755-1g	1,1-Dimethylethyl (4S)-4-(4-hydroxybutyl)-2,2-dimethyl-3-oxazolidinecarboxylate	1166394-91-7	98%	1g	￥4080.00	2024-08-09

(R)-tert-Butyl 4-(4-hydroxybutyl)-2,2-dimethyloxazolidine-3-carboxylate Related Literature

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Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Oxazolidines

Additional information on (R)-tert-Butyl 4-(4-hydroxybutyl)-2,2-dimethyloxazolidine-3-carboxylate

Comprehensive Overview of (R)-tert-Butyl 4-(4-hydroxybutyl)-2,2-dimethyloxazolidine-3-carboxylate (CAS No. 1166394-91-7)

The compound (R)-tert-Butyl 4-(4-hydroxybutyl)-2,2-dimethyloxazolidine-3-carboxylate (CAS No. 1166394-91-7) is a chiral oxazolidine derivative with significant applications in pharmaceutical synthesis and organic chemistry. Its unique structural features, including the tert-butyl group and the oxazolidine ring, make it a valuable intermediate for the production of enantiomerically pure compounds. Researchers and industry professionals frequently search for this compound due to its role in asymmetric synthesis and drug development.

One of the most searched topics related to (R)-tert-Butyl 4-(4-hydroxybutyl)-2,2-dimethyloxazolidine-3-carboxylate is its use in the synthesis of bioactive molecules. The compound's chiral center and hydroxybutyl side chain enable it to serve as a building block for complex pharmaceuticals, including antiviral and anticancer agents. Recent trends in drug discovery emphasize the importance of chiral intermediates, making this compound a focal point for innovation.

Another area of interest is the compound's stability and reactivity under various conditions. The tert-butyl protecting group enhances its stability, while the oxazolidine ring offers versatility in chemical transformations. These properties align with the growing demand for sustainable and efficient synthetic methodologies, a topic frequently discussed in green chemistry forums.

In addition to its pharmaceutical applications, (R)-tert-Butyl 4-(4-hydroxybutyl)-2,2-dimethyloxazolidine-3-carboxylate is also explored in material science. Its potential as a ligand or catalyst in polymerization reactions has garnered attention, particularly in the development of biodegradable polymers. This aligns with the global push toward eco-friendly materials, a hot topic in both academic and industrial research.

The synthesis and purification of CAS No. 1166394-91-7 are also frequently searched topics. Advanced techniques such as chromatography and crystallization are often employed to achieve high enantiomeric purity. Researchers are increasingly interested in scalable and cost-effective methods, reflecting the broader shift toward industrial applicability in chemical research.

Finally, the safety and handling of (R)-tert-Butyl 4-(4-hydroxybutyl)-2,2-dimethyloxazolidine-3-carboxylate are critical considerations. While not classified as hazardous, proper storage and handling protocols are essential to maintain its integrity. This aspect is particularly relevant to laboratory technicians and quality control professionals, who often seek detailed guidelines on chemical management.